1,1-Difluorospiro[2.5]octan-5-OL

• Molecular Formula: C8H12F2O
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 2,2-difluorospiro[2.5]octan-7-ol
• InChI: InChI=1S/C8H12F2O/c9-8(10)5-7(8)3-1-2-6(11)4-7/h6,11H,1-5H2
• InChI Key: OFAMKMXKKDPRDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2(C1)CC2(F)F)O

Description

1,1-Difluorospiro[2.5]octan-5-OL is a fluorinated spirocyclic compound characterized by a unique bicyclic structure comprising a cyclopropane ring fused to a cyclohexane ring, with two fluorine atoms at the 1,1-positions and a hydroxyl group at the 5-position. This structural motif confers distinct physicochemical properties, including enhanced metabolic stability and polarity due to fluorine substitution and hydrogen-bonding capacity from the hydroxyl group. Such features make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules targeting enzymes or receptors sensitive to stereoelectronic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,1-Difluorospiro[2.5]octan-5-OL typically involves the introduction of fluorine atoms into a spirocyclic structure. One common method is the fluorination of a precursor compound using reagents such as diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor. The reaction is usually carried out under controlled conditions to ensure the selective introduction of fluorine atoms.

Industrial Production Methods: Industrial production of 1,1-Difluorospiro[2.5]octan-5-OL may involve large-scale fluorination processes using specialized equipment to handle the reactive fluorinating agents. The process is optimized to achieve high yields and purity of the final product, which is essential for its applications in various industries.

Chemical Reactions Analysis

Types of Reactions: 1,1-Difluorospiro[2.5]octan-5-OL can undergo several types of chemical reactions, including:

Oxidation: The hydroxyl group (-OH) in the compound can be oxidized to form a carbonyl group (C=O), resulting in the formation of 1,1-Difluorospiro[2.5]octan-5-one.

Reduction: The compound can be reduced to form various derivatives, depending on the reducing agents used.

Substitution: The fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used to replace the fluorine atoms under appropriate conditions.

Major Products Formed:

Oxidation: 1,1-Difluorospiro[2.5]octan-5-one

Reduction: Various reduced derivatives depending on the specific reducing agent and conditions.

Substitution: Substituted spiro compounds with different functional groups.

Scientific Research Applications

1,1-Difluorospiro[2.5]octan-5-OL has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of fluorinated compounds with unique properties.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 1,1-Difluorospiro[2.5]octan-5-OL involves its interaction with molecular targets such as enzymes and receptors. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity for specific targets, leading to its potential biological effects. The spiro structure also contributes to its unique properties, allowing it to interact with targets in a specific manner.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

{1,1-Difluorospiro[2.5]octan-6-yl}methanesulfonyl Chloride

• Structure : Shares the 1,1-difluorospiro[2.5]octane core but replaces the hydroxyl group with a methanesulfonyl chloride moiety at the 6-position.
• Molecular Formula : C₉H₁₃ClF₂O₂S (vs. C₈H₁₂F₂O for the target compound).
• Key Differences :
  • The sulfonyl chloride group enhances electrophilicity, making it reactive in nucleophilic substitution reactions.
  • Higher molecular weight (282.71 g/mol) reduces volatility compared to the hydroxylated analog.
• Applications : Likely used as a synthetic intermediate for introducing sulfonate groups or cross-coupling reactions .

1,1-Difluoro-5-azaspiro[2.5]octane Hydrochloride

• Structure : Features a nitrogen atom in the spiro ring (azaspiro) and a hydrochloride salt.
• Molecular Formula : C₇H₁₂ClF₂N (vs. C₈H₁₂F₂O).
• Key Differences :
  • The nitrogen introduces basicity, enabling salt formation (HCl), which improves aqueous solubility.
  • Azaspiro structures are common in drug candidates targeting CNS receptors due to improved blood-brain barrier penetration.

tert-Butyl (1,1-Difluorospiro[2.5]octan-6-yl)carbamate

• Structure : Includes a tert-butyl carbamate group at the 6-position.
• Molecular Formula: C₁₃H₂₁F₂NO₂ (vs. C₈H₁₂F₂O).
• Key Differences :
  • The carbamate group acts as a protecting group for amines, enhancing stability during synthesis.
  • Increased lipophilicity (logP ~2.5 estimated) compared to the hydroxylated analog, favoring membrane permeability .

1-(5-Azaspiro[2.5]octan-5-yl)-2-(Difluoromethoxy)ethan-1-one

• Structure : Combines an azaspiro core with a difluoromethoxy-ketone side chain.
• Molecular Formula: C₁₀H₁₅F₂NO₂ (vs. C₈H₁₂F₂O).
• Key Differences: The ketone and difluoromethoxy groups introduce polarity and metabolic resistance. Potential applications in prodrug design due to hydrolyzable ether linkages .

Research Findings and Implications

• Fluorine Effects : 1,1-Difluorination enhances metabolic stability across all analogs, but the hydroxyl group in the target compound provides unique hydrogen-bonding interactions critical for target binding .
• Ring Size : Smaller spiro systems (e.g., [2.3]hexane in ) exhibit higher ring strain, reducing synthetic yield compared to [2.5]octane derivatives .